N,N-Bis(2-chloroethyl)-p-aminophenylacetic acid N,N-Bis(2-chloroethyl)-p-aminophenylacetic acid Phenylacetic Mustard is a nitrogen mustard analog and the active metabolite of Chlorambucil. It is used as a chemotherapeutic agent and aside from having clastogenic activity, it can also induce chromosome delay.
Brand Name: Vulcanchem
CAS No.: 10477-72-2
VCID: VC0193302
InChI: InChI=1S/C12H15Cl2NO2/c13-5-7-15(8-6-14)11-3-1-10(2-4-11)9-12(16)17/h1-4H,5-9H2,(H,16,17)
SMILES: C1=CC(=CC=C1CC(=O)O)N(CCCl)CCCl
Molecular Formula: C12H15Cl2NO2
Molecular Weight: 276.16 g/mol

N,N-Bis(2-chloroethyl)-p-aminophenylacetic acid

CAS No.: 10477-72-2

Impurities

VCID: VC0193302

Molecular Formula: C12H15Cl2NO2

Molecular Weight: 276.16 g/mol

Purity: > 95%

N,N-Bis(2-chloroethyl)-p-aminophenylacetic acid - 10477-72-2

CAS No. 10477-72-2
Product Name N,N-Bis(2-chloroethyl)-p-aminophenylacetic acid
Molecular Formula C12H15Cl2NO2
Molecular Weight 276.16 g/mol
IUPAC Name 2-[4-[bis(2-chloroethyl)amino]phenyl]acetic acid
Standard InChI InChI=1S/C12H15Cl2NO2/c13-5-7-15(8-6-14)11-3-1-10(2-4-11)9-12(16)17/h1-4H,5-9H2,(H,16,17)
Standard InChIKey RQAFMLCWWGDNLI-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1CC(=O)O)N(CCCl)CCCl
Canonical SMILES C1=CC(=CC=C1CC(=O)O)N(CCCl)CCCl
Description Phenylacetic Mustard is a nitrogen mustard analog and the active metabolite of Chlorambucil. It is used as a chemotherapeutic agent and aside from having clastogenic activity, it can also induce chromosome delay.
Purity > 95%
Quantity Milligrams-Grams
Synonyms 4-[Bis(2-chloroethyl)amino]benzeneacetic Acid; [p-[Bis(2-chloroethyl)amino]phenyl]acetic Acid; 2-[p-[Bis(2-chloroethyl)amino]phenyl]acetic Acid; 4-[N,N-Bis(2-chloroethyl)amino]phenylacetic Acid; Chlorophenacyle; Chlorphenacyl; N,N-Bis(2-chloroethyl)-p-ami
PubChem Compound 25306
Last Modified Nov 11 2021
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